Cas no 1602586-39-9 (5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine)

• Product Name: 5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine
• CAS No: 1602586-39-9
• MF: C₈H₁₀BrFN₂
• MW: 233.080804347992
• CID: 5018961
• Update Time: 2023-08-25

5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine

• Inchi： 1S/C8H10BrFN2/c1-2-12-8-3-5(9)6(10)4-7(8)11/h3-4,12H,2,11H2,1H3
• InChI Key： BMCBATRHTIIEGD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)NCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 38